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Compound of Interest

Compound Name: Fensulfothion Oxon Sulfone-d10

Cat. No.: B1157661

Get Quote

Executive Safety Summary
Fensulfothion Oxon Sulfone-d10 is a stable isotope-labeled derivative of the

organophosphate pesticide Fensulfothion. While the deuterium labeling ("d10") renders it a

high-value analytical standard, it does not alter the fundamental toxicological profile of the

parent molecule.

CRITICAL HAZARD: This compound is a potent Acetylcholinesterase (AChE) Inhibitor.[1] The

"Oxon" moiety (P=O) indicates it is the bioactivated form of the pesticide, often significantly

more toxic than the parent thion (P=S) compound. It must be handled with the same extreme

caution as P-Listed acute hazardous waste.[1]

Immediate Action Required:

Containment: Isolate any leaking vials immediately in a secondary fume hood.

PPE: Double nitrile gloves, lab coat, and safety goggles are mandatory.[1] Respiratory

protection (P100/organic vapor cartridge) is required if working outside a biosafety cabinet or

fume hood.
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Deuterium Note: Deuterium is a stable isotope.[1] This substance is NOT radioactive and

should not be disposed of in radioactive waste streams unless mixed with other radiolabels.

Part 1: Chemical Identification & Properties[1][2]
Accurate identification is the first step in compliant disposal. Ensure your waste tags match

these specifications.

Property Data

Chemical Name Fensulfothion Oxon Sulfone-d10

Parent Compound Fensulfothion (CAS: 115-90-2)

Unlabeled Analog CAS 6132-17-8 (Fensulfothion oxon sulfone)

Molecular Formula C₁₁H₇D₁₀O₆PS

Hazard Class 6.1 (Toxic Substance)

Waste Characterization
Acute Hazardous Waste (Treat as P043

derivative)

Solubility
Soluble in organic solvents (Methanol,

Acetonitrile); Low water solubility

Stability
Hydrolytically unstable at high pH (Basis for

decontamination)

Part 2: Regulatory Framework (RCRA & EPA)[1]
While Fensulfothion is explicitly listed as a P043 waste under the US EPA Resource

Conservation and Recovery Act (RCRA), its specific metabolites and labeled standards occupy

a complex regulatory space.[1]

The "Derived-From" Logic: Although the specific CAS for the d10-oxon-sulfone variant may not

be explicitly P-listed, best practice dictates treating it as P-Listed equivalent for three reasons:

Toxicity: The oxon sulfone metabolite is the active AChE inhibitor, often possessing higher

acute toxicity than the parent.[2]
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Compliance Safety: Classifying it as "Acute Hazardous Waste" ensures the strictest disposal

path (incineration), mitigating liability.[1]

Empty Container Rule: Vials that held P-listed acute hazardous waste are not considered

"RCRA Empty" until triple-rinsed with an appropriate solvent that is also collected as

hazardous waste.[1]

Part 3: Disposal Workflow & Decision Matrix
Do not attempt to neutralize bulk quantities (>100 mg) in-house.[1] The risk of exposure to

aerosolized oxons during open-vessel hydrolysis outweighs the benefit. Use the Lab Pack

method for primary disposal.

Workflow Visualization
The following diagram outlines the decision logic for disposing of the standard versus the

empty glassware.
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Waste Generation:
Fensulfothion Oxon Sulfone-d10

Is it Residual Liquid/Solid
or Empty Glassware?
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Dispose as
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Collect Rinsate as
Hazardous Waste

Solvent/Wash
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Figure 1: Decision matrix separating the disposal of the high-toxicity chemical substance from

the decontamination of the container.[1]
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Part 4: Detailed Experimental Protocols
Protocol A: Primary Disposal (Lab Pack)
Objective: Safe transfer of the substance to a licensed disposal facility. Applicability: Expired

standards, degradation products, or unused stock solutions.[1]

Segregation: Do not mix with acidic waste or oxidizers.[1] Keep in a dedicated "Toxic/Poison"

satellite accumulation area.

Primary Container: Ensure the original vial is tightly capped. Parafilm is insufficient; use a

chemically resistant cap liner (PTFE).[1]

Secondary Containment: Place the vial inside a clear, sealable plastic bag (e.g., Ziploc) to

contain potential leaks and protect the label.

Overpacking: Place the bagged vial into a wide-mouth HDPE jar filled with an absorbent

material (vermiculite or kitty litter).

Labeling: Mark the outer jar with:

"Hazardous Waste - Toxic"[1]

"Fensulfothion Oxon Sulfone-d10"[1]

"RCRA Code: P043 (Assigned)"

Date of accumulation.[3][2][4][5]

Protocol B: Decontamination of Glassware (Alkaline
Hydrolysis)
Objective: To render glassware "RCRA Empty" and chemically deactivate trace residues.[1]

Mechanism: Organophosphates possess an electrophilic phosphorus atom.[1] In a high pH

environment (Alkaline), the Hydroxide ion (OH⁻) attacks the phosphorus, cleaving the ester

bond (P-O-C) and destroying the AChE-inhibiting capability.[1]

Reagents:
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Solvent: Methanol or Acetonitrile (to solubilize the lipophilic residue).[1]

Base: 1N Sodium Hydroxide (NaOH) or 10% w/v Sodium Carbonate.

Step-by-Step Procedure:

Solvent Rinse (x3): In a fume hood, add ~2 mL of Methanol to the "empty" vial. Cap and

vortex for 30 seconds. Transfer this rinsate to the Hazardous Waste container (do not pour

down the drain). Repeat 3 times.

Hydrolysis Soak: Fill the vial with 1N NaOH. Let it stand for 24 hours. The high pH will

hydrolyze remaining trace oxons.

Final Wash: Pour the NaOH solution into the hazardous waste container (adjust pH of waste

container if necessary to prevent heating). Rinse the vial with water.

Glass Disposal: The vial can now be disposed of in the standard laboratory glass waste bin

(or defaced and recycled, depending on local policy).

Deactivation Mechanism Visualization
Understanding why we use NaOH is critical for safety.[1] The following diagram illustrates the

cleavage of the toxic pharmacophore.

Fensulfothion Oxon
(Toxic AChE Inhibitor)

Pentacoordinate
Intermediate

Nucleophilic Attack
on Phosphorus

OH- (Nucleophile)
from NaOH

Nucleophilic Attack
on Phosphorus

Diethyl Phosphate
Derivative (Non-Toxic)P-O Bond Cleavage

Sulfone Phenolate
Leaving Group

Elimination

Click to download full resolution via product page

Figure 2: Chemical mechanism of alkaline hydrolysis. The nucleophilic attack by hydroxide ions

cleaves the phospho-ester bond, neutralizing the neurotoxic potential.

Part 5: Emergency Procedures (Spill Response)
In the event of a spill of the solid or concentrated liquid standard:
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Evacuate & Alert: Clear the immediate area.

PPE Upgrade: Wear double gloves, Tyvek sleeves, and a respirator if outside a hood.[1]

Neutralization:

Cover the spill with a mix of absorbent material (sand/vermiculite) and solid Sodium

Carbonate (Soda Ash).[1]

Spray lightly with water to activate the base (hydrolysis).[1]

Allow to sit for 15 minutes to facilitate deactivation.

Cleanup: Scoop material into a hazardous waste container. Clean the surface with a

detergent solution, followed by a water rinse.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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